Cas no 13417-39-5 (1-(2,4-dinitrophenyl)-1H-1,2,3-benzotriazole)

• Product Name: 1-(2,4-dinitrophenyl)-1H-1,2,3-benzotriazole
• CAS No: 13417-39-5
• MF: C₁₂H₇N₅O₄
• MW: 285.215081453323
• CID: 2903581
• PubChem ID: 3104783
• Update Time: 2025-04-21

1-(2,4-dinitrophenyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6298273
• AG-205/07868035
• AKOS000741909
• Oprea1_742737
• 1-(2,4-dinitrophenyl)benzotriazole
• 1-{2,4-dinitrophenyl}-1H-1,2,3-benzotriazole
• (2,4-dinitrophenyl)benzotriazole
• Oprea1_061321
• 13417-39-5
• 1-(2,4-dinitrophenyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C12H7N5O4/c18-16(19)8-5-6-11(12(7-8)17(20)21)15-10-4-2-1-3-9(10)13-14-15/h1-7H
• InChI Key： KJTTXOXWFXOPHJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1C2C=CC=CC=2N=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 285.04980372Da
• Monoisotopic Mass: 285.04980372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 122Ų